1-cyclopentyl-4-{[2-(phenoxymethyl)-1,3-oxazol-4-yl]carbonyl}piperazine

• IUPAC Name: (4-cyclopentylpiperazin-1-yl)-[2-(phenoxymethyl)-1,3-oxazol-4-yl]methanone
• InChI: InChI=1S/C20H25N3O3/c24-20(23-12-10-22(11-13-23)16-6-4-5-7-16)18-14-26-19(21-18)15-25-17-8-2-1-3-9-17/h1-3,8-9,14,16H,4-7,10-13,15H2
• InChI Key: QLQQDKALTCBQCJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2CCN(CC2)C(=O)C3=COC(=N3)COC4=CC=CC=C4
• Molecular Formula: C20H25N3O3
• Molecular Weight: 355.4 g/mol

Description

1-cyclopentyl-4-{[2-(phenoxymethyl)-1,3-oxazol-4-yl]carbonyl}piperazine is a chemical compound that has been extensively researched for its potential therapeutic applications. It belongs to the class of piperazine derivatives and is known to exhibit potent pharmacological properties. The compound has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions for research.

Mechanism of Action

The mechanism of action of 1-cyclopentyl-4-{[2-(phenoxymethyl)-1,3-oxazol-4-yl]carbonyl}piperazine is not fully understood. However, it is known to interact with specific receptors in the body, leading to a range of biochemical and physiological effects.
Biochemical and Physiological Effects:
1-cyclopentyl-4-{[2-(phenoxymethyl)-1,3-oxazol-4-yl]carbonyl}piperazine has been shown to exhibit a range of biochemical and physiological effects. It has been shown to induce apoptosis, inhibit cell proliferation, and modulate immune responses. The compound has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-cyclopentyl-4-{[2-(phenoxymethyl)-1,3-oxazol-4-yl]carbonyl}piperazine is its potent pharmacological activity. This makes it an ideal candidate for use in lab experiments aimed at studying the mechanisms of various diseases. However, the compound has some limitations, including its relatively high cost and limited availability.

Future Directions

There are several future directions for research on 1-cyclopentyl-4-{[2-(phenoxymethyl)-1,3-oxazol-4-yl]carbonyl}piperazine. One area of interest is the development of novel therapeutic applications for the compound. Another area of interest is the study of the compound's mechanism of action, which could lead to the development of more potent and selective derivatives. Additionally, further research is needed to explore the compound's potential as a diagnostic tool in medical imaging.

Synthesis Methods

The synthesis of 1-cyclopentyl-4-{[2-(phenoxymethyl)-1,3-oxazol-4-yl]carbonyl}piperazine involves the reaction of 1-cyclopentylpiperazine with 2-(phenoxymethyl)-1,3-oxazole-4-carboxylic acid chloride in the presence of a base. The reaction results in the formation of the desired compound, which is then purified using standard methods.

Scientific Research Applications

1-cyclopentyl-4-{[2-(phenoxymethyl)-1,3-oxazol-4-yl]carbonyl}piperazine has been extensively studied for its potential therapeutic applications. It has been shown to exhibit potent activity against a range of diseases, including cancer, neurodegenerative disorders, and infectious diseases. The compound has also been studied for its potential use as a diagnostic tool in medical imaging.